Cas no 58808-61-0 (2,2,2-Trifluoro-1-(4-nitrophenyl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(4-nitrophenyl)ethanone
• CAS No: 58808-61-0
• MF: C₈H₄F₃NO₃
• MW: 219.117472648621
• MDL: MFCD13173414
• CID: 839723
• PubChem ID: 11063926
• Update Time: 2024-11-03

2,2,2-Trifluoro-1-(4-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-nitrophenyl)ethanone
• 2,2,2-TRIFLUORO-1-(4-IODO-PHENYL)-ETHANONE
• Ethanone, 2,2,2-trifluoro-1-(4-nitrophenyl)- (9CI)
• 2,2,2-trifluoro-1-(4-nitro-phenyl)-ethanone
• 2,2,2-TRIFLUORO-1-(4-NITROPHENYL)-ETHANONE
• 4'-nitro-2,2,2-trifluoroacetophenone
• 4-nitrophenyl(trifluoromethyl)ketone
• AK129441
• CTK8J4801
• KB-16158
• p-Nitrotrifluoracetophenon
• QC-5071
• RL04217
• SureCN4284153
• AS-42515
• J-520455
• A848307
• 2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-one
• MFCD13173414
• Ethanone, 2,2,2-trifluoro-1-(4-nitrophenyl)-
• SCHEMBL4284153
• DTXSID90453884
• CS-D0867
• EN300-249083
• AKOS016014330
• 58808-61-0

• MDL： MFCD13173414
• Inchi： 1S/C8H4F3NO3/c9-8(10,11)7(13)5-1-3-6(4-2-5)12(14)15/h1-4H
• InChI Key： WUCSOOFBCSHTCS-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 219.01432748g/mol
• Monoisotopic Mass: 219.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9Ų